Cas no 65935-10-6 (Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester
• CAS No: 65935-10-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD12180674
• CID: 4115094
• PubChem ID: 12384307
• Update Time: 2025-05-20

Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester
• Benzyl 2-hydroxypropylcarbamate
• benzyl N-(2-hydroxypropyl)carbamate
• EN300-7346456
• 65935-10-6
• F70101
• DB-141454
• RKYZDASODLLCMM-UHFFFAOYSA-N
• 1-benzyloxycarbonylamino-2-propanol
• benzyl (2-hydroxypropyl)carbamate
• SCHEMBL4473071

• MDL： MFCD12180674
• Inchi： 1S/C11H15NO3/c1-9(13)7-12-11(14)15-8-10-5-3-2-4-6-10/h2-6,9,13H,7-8H2,1H3,(H,12,14)
• InChI Key： RKYZDASODLLCMM-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(O)C

Computed Properties

• Exact Mass: 209.10519334Da
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester

Comprehensive Overview of Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester (CAS No. 65935-10-6)

Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester (CAS No. 65935-10-6) is a specialized organic compound widely studied for its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its structural versatility and functional groups, which make it a subject of interest in pharmaceutical research, material science, and industrial chemistry. Its molecular structure combines a carbamate backbone with a hydroxypropyl and phenylmethyl moiety, offering a balance of reactivity and stability.

In recent years, the demand for bioactive intermediates like Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester has surged, particularly in the development of drug delivery systems and polymer modifications. Researchers are exploring its role as a building block for synthesizing more complex molecules, leveraging its hydroxyl group for further functionalization. This aligns with the growing trend of green chemistry, where sustainable and efficient synthetic routes are prioritized. Users searching for "CAS 65935-10-6 applications" or "hydroxypropyl carbamate derivatives" will find this compound relevant to their queries.

The compound's solubility and thermal stability have also been key focus areas in industrial applications. For instance, its compatibility with polyurethane formulations has been investigated, addressing the need for eco-friendly coatings and adhesives. These properties are critical for industries aiming to reduce environmental impact while maintaining performance standards. Searches such as "carbamate-based polymers" or "sustainable chemical additives" often lead to discussions involving this compound.

From a safety and handling perspective, Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester is typically handled under standard laboratory conditions, with no significant hazards reported under normal use. However, proper storage protocols and personal protective equipment (PPE) are recommended to ensure safe handling. This aligns with broader industry concerns about chemical safety and regulatory compliance, topics frequently searched by professionals in the field.

In summary, Carbamic acid, (2-hydroxypropyl)-, phenylmethyl ester (CAS No. 65935-10-6) represents a versatile and valuable compound in modern chemistry. Its applications span from pharmaceutical intermediates to industrial materials, reflecting its adaptability to diverse research and commercial needs. As interest in sustainable chemistry and functional materials grows, this compound is likely to remain a focal point for innovation and development.